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Compound of Interest

Compound Name: Roxarsone

Cat. No.: B1679585 Get Quote

For researchers, scientists, and professionals in drug development, the accuracy and reliability

of analytical measurements are paramount. The use of high-quality certified reference

materials (CRMs) is fundamental to achieving this. This guide provides a comparative overview

of commercially available certified reference materials for Roxarsone, an organoarsenic

compound previously used as a poultry feed additive. This document outlines the key

characteristics of available standards and details relevant experimental protocols for their use

in analytical testing.

Comparison of Roxarsone Certified Reference
Materials
The selection of an appropriate CRM is critical for method validation, calibration, and quality

control. Below is a comparison of identified Roxarsone reference materials.
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Feature Sigma-Aldrich LabStandard

Product Name
Roxarsone Pharmaceutical

Secondary Standard
Roxarsone

Standard Type
Certified Reference Material

(CRM)
Analytical Standard Neat

Traceability Traceable to USP 1606208 Not explicitly stated

Certification

Produced and certified in

accordance with ISO 17034

and ISO/IEC 17025

Not explicitly stated

Purity
Information available on the

Certificate of Analysis
≥ 95%[1]

Packaging 500 mg 50 mg, 100 mg, 250 mg[1]

Storage Temp. 2-30°C Not explicitly stated

Melting Point ≥300 °C Not explicitly stated

Intended Use

Pharma release testing,

method development, food and

beverage quality control,

calibration

Analytical Standard Neat[1]

Experimental Protocols for Roxarsone Analysis
The analysis of Roxarsone in various matrices is crucial for environmental monitoring and food

safety. The following protocols, adapted from scientific literature, describe common methods for

the extraction and quantification of Roxarsone.

Extraction of Roxarsone from Poultry Litter and Soil
This method is suitable for the extraction of Roxarsone from solid environmental matrices.

Materials:

Methanol (MeOH)
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Water (H₂O)

Centrifuge

Shaker

Procedure:

Weigh 500 mg of the dried and homogenized sample into a centrifuge tube.

Add 10 mL of a 1:1 (v/v) methanol/water solution.

Shake the suspension overnight at room temperature.

Centrifuge the suspension at 4700 rpm for 20 minutes.

Collect the clear supernatant for analysis by HPLC-ICP-MS.

Extraction of Roxarsone from Animal Tissues
This protocol is designed for the extraction of Roxarsone and its metabolites from biological

tissues.[2]

Materials:

Ammonia solution

Methanol

Homogenizer

Centrifuge

Procedure:

To 10.0 g of a homogenized tissue sample (muscle, liver, kidney), add 50 mL of an ammonia

solution/water/methanol mixture (1:3:16, v/v/v).[2]

Homogenize the sample and then centrifuge at 3,500 rpm for 10 minutes.[2]
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Collect the supernatant.[2]

Repeat the extraction on the residue with an additional 40 mL of the extraction solvent.[2]

Combine the supernatants and adjust the final volume to 100 mL with methanol.[2]

An aliquot of this solution can then be further purified using solid-phase extraction (SPE)

before analysis by LC-MS/MS.[2]

High-Performance Liquid Chromatography (HPLC) for
Roxarsone Separation
This method describes the chromatographic conditions for separating Roxarsone from other

arsenic species.[3]

Instrumentation:

HPLC system coupled with an appropriate detector (e.g., ICP-MS or UV).

Chromatographic Conditions:

Column: PRP-X100 (150 x 4.6 mm)[3]

Mobile Phase: 100 mM malonic acid adjusted to pH 9.5 with aqueous ammonia[3]

Flow Rate: 1 mL/min[3]

Column Temperature: 40 °C[3]

Injection Volume: 20 µL[3]

Under these conditions, Roxarsone is expected to elute at approximately 4 minutes.[3]

Analytical Workflow and Signaling Pathways
The following diagrams illustrate key processes related to Roxarsone analysis and its

environmental transformation.
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Caption: General workflow for the analysis of Roxarsone in environmental and biological

samples.
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Caption: Simplified degradation pathways of Roxarsone in the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for Roxarsone Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679585#certified-reference-materials-for-roxarsone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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